3-{[4-(2,4-dichlorophenoxy)butanoyl]amino}-N-isobutylbenzamide

• IUPAC Name: 3-[4-(2,4-dichlorophenoxy)butanoylamino]-N-(2-methylpropyl)benzamide
• InChI: InChI=1S/C21H24Cl2N2O3/c1-14(2)13-24-21(27)15-5-3-6-17(11-15)25-20(26)7-4-10-28-19-9-8-16(22)12-18(19)23/h3,5-6,8-9,11-12,14H,4,7,10,13H2,1-2H3,(H,24,27)(H,25,26)
• InChI Key: INYLQICXQWYZDM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)C1=CC(=CC=C1)NC(=O)CCCOC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C21H24Cl2N2O3
• Molecular Weight: 423.3 g/mol

Description

The synthesis and study of chemical compounds with specific functional groups, like 3-{[4-(2,4-dichlorophenoxy)butanoyl]amino}-N-isobutylbenzamide, contribute significantly to the development of new materials and pharmaceuticals. These compounds are synthesized through various organic reactions, characterized by their unique molecular structures, and evaluated for their potential applications based on their chemical and physical properties.

Synthesis Analysis

The synthesis of complex organic compounds often involves multi-step reactions, starting from simpler molecules. For example, compounds related to the target molecule have been synthesized through reactions like Friedel–Crafts acylation, followed by aminomethylation and subsequent reactions to introduce the desired functional groups (Isakhanyan et al., 2014).

Molecular Structure Analysis

The molecular structure of organic compounds is determined using techniques such as single crystal X-ray diffraction, NMR spectroscopy, and computational methods. These analyses provide insights into the compound's geometry, bond lengths, angles, and overall conformation (Karabulut et al., 2014).

Chemical Reactions and Properties

Organic compounds undergo various chemical reactions that modify their structure and properties. The reactivity is influenced by the presence of functional groups, steric factors, and electronic effects. Studies on similar compounds have shown reactions like nucleophilic addition, substitution, and redox reactions (Dowbenko, 1965).

Physical Properties Analysis

The physical properties of organic compounds, including melting and boiling points, solubility, and crystallinity, are crucial for their practical applications. These properties are determined experimentally and influence the compound's behavior in different environments (Ouyang et al., 2019).

Scientific Research Applications

Anticonvulsant and Mimetic Activities

Schiff bases of gamma-aminobutyric acid and gamma-aminobutyramide exhibit anticonvulsant and gammaAbu mimetic activity, suggesting potential applications in developing treatments for convulsions and related neurological conditions (Kaplan et al., 1980).

Materials Science: Novel Polyimides

Synthesis of novel aromatic polyimides with applications in materials science, showing potential in creating materials with high thermal stability and solubility in organic solvents (Butt et al., 2005).

Molecular Docking and Structural Studies

Molecular docking, vibrational, structural, electronic, and optical studies on butanoic acid derivatives reveal their potential in biomedical research, including drug design and pharmacological significance (Vanasundari et al., 2018).

Synthesis of γ-Aminobutyric Acid Derivatives

Research on the synthesis of disubstituted aminobutyric acids highlights their pharmacological potential, including nootropic and muscle relaxant applications (Vasil'eva et al., 2016).

Antimicrobial Activity

N-Substituted-β-amino acid derivatives containing various moieties demonstrate antimicrobial activity, suggesting avenues for the development of new antimicrobial agents (Mickevičienė et al., 2015).

Solubility Studies

Studies on the solubility of related compounds in various solvents contribute to understanding their physical and chemical properties, crucial for pharmaceutical formulation and material science applications (Ouyang et al., 2019).